Cas no 33932-80-8 (1-(methylsulfanyl)-4-(phenylsulfanyl)benzene)

• Product Name: 1-(methylsulfanyl)-4-(phenylsulfanyl)benzene
• CAS No: 33932-80-8
• MF: C₁₃H₁₂S₂
• MW: 232.364380836487
• MDL: MFCD22050590
• CID: 2856267
• PubChem ID: 10823499
• Update Time: 2025-05-19

1-(methylsulfanyl)-4-(phenylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(methylsulfanyl)-4-(phenylsulfanyl)benzene
• 33932-80-8
• HS-4622
• 1-methylsulfanyl-4-phenylsulfanylbenzene
• IBA93280
• 815-405-5
• methyl 4-phenylthiophenyl sulfide
• methyl(4-(phenylthio)phenyl)sulfane
• SCHEMBL9018824
• EN300-816122

• MDL： MFCD22050590
• Inchi： 1S/C13H12S2/c1-14-11-7-9-13(10-8-11)15-12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key： SAOJDDYWGYSVTO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC(=CC=1)SC

Computed Properties

• Exact Mass: 232.03804273Da
• Monoisotopic Mass: 232.03804273Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 50.6Ų

Additional information on 1-(methylsulfanyl)-4-(phenylsulfanyl)benzene

1-(Methylsulfanyl)-4-(phenylsulfanyl)benzene: A Comprehensive Overview

1-(Methylsulfanyl)-4-(phenylsulfanyl)benzene, also known by its CAS registry number 33932-80-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which features a benzene ring substituted with two sulfur-containing groups: a methylsulfanyl (-SMe) group at position 1 and a phenylsulfanyl (-SPh) group at position 4. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of 1-(methylsulfanyl)-4-(phenylsulfanyl)benzene typically involves multi-step organic reactions, often utilizing sulfur-based reagents and catalytic systems. Recent advancements in catalytic chemistry have enabled more efficient and selective methods for the construction of such sulfide-containing aromatic compounds. For instance, researchers have explored the use of transition metal catalysts, such as palladium and copper complexes, to facilitate coupling reactions that yield high-purity samples of this compound. These developments have not only improved the scalability of the synthesis process but also opened new avenues for exploring its potential applications.

In terms of physical properties, 1-(methylsulfanyl)-4-(phenylsulfanyl)benzene exhibits a melting point of approximately 65°C and a boiling point around 270°C under standard conditions. Its solubility in common organic solvents like dichloromethane and toluene is moderate, making it suitable for various solution-based chemical reactions. The compound's electronic structure, influenced by the electron-donating sulfur groups, contributes to its reactivity in both nucleophilic and electrophilic aromatic substitution reactions. Recent studies have highlighted its potential as a precursor for the synthesis of more complex sulfur-containing heterocycles, which are valuable in drug discovery and materials science.

The application of 1-(methylsulfanyl)-4-(phenylsulfanyl)benzene spans across multiple domains. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, including anti-inflammatory and antiviral agents. For example, researchers have reported its use in constructing sulfonamide derivatives with promising antiviral activity against influenza A virus. Additionally, in materials science, this compound has been investigated as a building block for constructing advanced functional materials, such as conductive polymers and organic semiconductors.

Recent breakthroughs in computational chemistry have further enhanced our understanding of the electronic properties of 1-(methylsulfanyl)-4-(phenylsulfanyl)benzene. Density functional theory (DFT) calculations have revealed that the sulfur substituents significantly influence the compound's π-electron distribution, making it an attractive candidate for applications in optoelectronic devices. Experimental studies corroborating these findings have demonstrated its potential as an efficient charge transport material in organic light-emitting diodes (OLEDs). This dual functionality—combining chemical versatility with electronic responsiveness—positions it as a promising candidate for next-generation materials.

In conclusion, 1-(methylsulfanyl)-4-(phenylsulfanyl)benzene, with its unique structure and versatile properties, continues to be a focal point in contemporary chemical research. Its applications span from drug discovery to advanced materials development, driven by ongoing advancements in synthetic methodologies and computational modeling. As researchers delve deeper into its chemical behavior and functionalization potential, this compound is poised to play an increasingly significant role in shaping future innovations across diverse scientific disciplines.